Cas no 1697122-12-5 (N-Fmoc-5-bromo-2-methoxy-L-phenylalanine)

• Product Name: N-Fmoc-5-bromo-2-methoxy-L-phenylalanine
• CAS No: 1697122-12-5
• MF: C₂₅H₂₂BrNO₅
• MW: 496.349886417389
• CID: 5253949
• Update Time: 2025-08-05

N-Fmoc-5-bromo-2-methoxy-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-5-bromo-2-methoxy-L-phenylalanine
• 3-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H22BrNO5/c1-31-23-11-10-16(26)12-15(23)13-22(24(28)29)27-25(30)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21-22H,13-14H2,1H3,(H,27,30)(H,28,29)
• InChI Key： QIIKXJDEJNMZBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 638
• XLogP3: 5.3
• Topological Polar Surface Area: 84.9

Additional information on N-Fmoc-5-bromo-2-methoxy-L-phenylalanine

N-Fmoc-5-bromo-2-methoxy-L-phenylalanine: A Versatile Building Block in Peptide Synthesis

N-Fmoc-5-bromo-2-methoxy-L-phenylalanine (CAS No. 1697122-12-5) is a highly versatile and valuable building block in the field of peptide synthesis and medicinal chemistry. This compound, characterized by its unique functional groups, has gained significant attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The combination of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, the bromo substituent, and the methoxy group on the phenylalanine residue provides a robust platform for various chemical transformations and biological studies.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using piperidine. This feature allows for the sequential addition of amino acids without significant side reactions, ensuring high yields and purity of the final peptide product. The presence of the bromo substituent on the phenyl ring introduces a halogen atom that can be utilized for further chemical modifications, such as cross-coupling reactions or bioconjugation processes. The methoxy group, on the other hand, adds steric bulk and electronic effects that can influence the conformational properties and solubility of the resulting peptides.

Recent studies have highlighted the importance of N-Fmoc-5-bromo-2-methoxy-L-phenylalanine in the development of peptidomimetics and small molecule inhibitors. For instance, a research team at the University of California, San Francisco, has reported the use of this compound in the synthesis of potent inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders. The bromo substituent was particularly crucial in enhancing the binding affinity and selectivity of these inhibitors.

In another study published in Journal of Medicinal Chemistry, researchers from Harvard University explored the application of N-Fmoc-5-bromo-2-methoxy-L-phenylalanine in the design of cell-penetrating peptides (CPPs). The methoxy group was found to improve the cell permeability and stability of these peptides, making them suitable for drug delivery applications. The bromo substituent also played a role in modulating the hydrophobicity and overall structure of the CPPs, leading to enhanced biological activity.

The synthetic route to N-Fmoc-5-bromo-2-methoxy-L-phenylalanine involves several well-established steps. Initially, L-phenylalanine is protected with the Fmoc group using diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt) as coupling reagents. Subsequently, the bromination and methylation reactions are carried out to introduce the desired substituents on the phenyl ring. These reactions are typically performed under carefully controlled conditions to ensure high yields and purity.

The purity and quality control of N-Fmoc-5-bromo-2-methoxy-L-phenylalanine are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) is commonly used to assess the purity of this compound, while mass spectrometry (MS) provides confirmation of its molecular weight. Additionally, nuclear magnetic resonance (NMR) spectroscopy is employed to verify the structure and identify any impurities or by-products.

In conclusion, N-Fmoc-5-< strong >bromo strong > -2 - < strong >methoxy strong > -L - < strong >phenylalanine strong > (CAS No. 1697122 - 12 - 5) is a multifunctional compound with significant potential in peptide synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow even further.